Cas no 848841-48-5 (1-Chloro-4-isoquinolinyl boronic acid)

• Product Name: 1-Chloro-4-isoquinolinyl boronic acid
• CAS No: 848841-48-5
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• MDL: MFCD09959721
• CID: 1035465
• PubChem ID: 50999269
• Update Time: 2025-04-20

1-Chloro-4-isoquinolinyl boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(1-chloro-4-isoquinolinyl)-Boronic acid
• (1-Chloroisoquinolin-4-yl)boronic acid
• 1-CHLORO-4-ISOQUINOLINYL BORONIC ACID
• 1-Chloroisoquinoline-4-boronic acid
• Boronic acid, (1-chloro-4-isoquinolinyl)-
• 1-Chloro-4-isoquinolinylboronicacid
• 3094AC
• (1-chloro-4-isoquinolyl)boronic acid
• 1-Chloro-isoquinolin-4-ylboronic acid
• FCH1396664
• (1-chloro-4-isoquinolinyl)boronic acid
• AK119334
• (1-chloranylisoquinolin-4-yl)boronic acid
• AX8244750
• FT
• 848841-48-5
• AKOS015950253
• DS-5581
• DTXSID00679452
• A914978
• (1-Chloroisoquinolin-4-yl)boronicacid
• FT-0741357
• EN300-4266727
• J-504529
• MFCD09959721
• 1-CHLOROISOQUINOLIN-4-YLBORONIC ACID
• DB-083407
• 1-Chloro-4-isoquinolinyl boronic acid

• MDL： MFCD09959721
• Inchi： 1S/C9H7BClNO2/c11-9-7-4-2-1-3-6(7)8(5-12-9)10(13)14/h1-5,13-14H
• InChI Key： LIQWKDFYRGYBQH-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C(B(O)O)=CN=1

Computed Properties

• Exact Mass: 207.02600
• Monoisotopic Mass: 207.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• Color/Form: Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 442.348°C at 760 mmHg
• Flash Point: 221.3±31.5 °C
• PSA: 53.35000
• LogP: 0.56800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Chloro-4-isoquinolinyl boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives